Cas no 1250991-27-5 (tert-butyl 7-amino-3-oxa-9-azabicyclo3.3.1nonane-9-carboxylate)

• Product Name: tert-butyl 7-amino-3-oxa-9-azabicyclo3.3.1nonane-9-carboxylate
• CAS No: 1250991-27-5
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD17016762
• CID: 3159575
• PubChem ID: 18507041
• Update Time: 2025-05-24

tert-butyl 7-amino-3-oxa-9-azabicyclo3.3.1nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-isocyanato-benzene
• exo-9-Boc-7-amino-3-oxa-9-azabicyclo[3.3.1]nonane
• exo-9-Boc-3-oxa-9-azabicyclo[3.3.1]nonan-7-amine
• PB15536
• AS-34539
• EN300-3145071
• PEAPNBGPRYMRNJ-UHFFFAOYSA-N
• tert-butyl 7-amino-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate
• SB10970
• tert-butyl7-amino-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate
• ENDO-7-AMINO-9-BOC-3-OXA-9-AZA-BICYCLO[3.3.1]NONANE
• W14549
• CS-0055403
• 1250991-27-5
• endo-9-Boc-7-amino-3-oxa-9-azabicyclo[3.3.1]nonane
• CS-0324687
• 1820966-00-4
• tert-Butyl exo-7-amino-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate
• MFCD23381628
• MFCD28155047
• AKOS023412303
• SY259263
• SY097602
• SCHEMBL15420956
• tert-butyl 7-amino-3-oxa-9-azabicyclo3.3.1nonane-9-carboxylate

• MDL： MFCD17016762
• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-9-4-8(13)5-10(14)7-16-6-9/h8-10H,4-7,13H2,1-3H3
• InChI Key： PEAPNBGPRYMRNJ-UHFFFAOYSA-N
• SMILES： O1CC2CC(CC(C1)N2C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 242.16304257Da
• Monoisotopic Mass: 242.16304257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-butyl 7-amino-3-oxa-9-azabicyclo3.3.1nonane-9-carboxylate

tert-butyl 7-amino-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate: A Comprehensive Overview

The compound tert-butyl 7-amino-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS No: 1250991-27-5) is a highly specialized organic molecule with significant applications in the field of organic chemistry and pharmaceutical research. This compound is notable for its unique bicyclic structure, which combines a bicyclo[3.3.1]nonane framework with an amine and carboxylic acid functionality, making it a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of tert-butyl 7-amino derivatives in drug discovery, particularly in the development of bioactive compounds with enhanced pharmacokinetic properties. The presence of the tert-butyl group contributes to the molecule's stability and lipophilicity, which are critical factors in drug design. Moreover, the bicyclo[3.3.1]nonane framework provides a rigid structure that can be exploited for stereochemical control in synthesis.

One of the most intriguing aspects of this compound is its role as an intermediate in the synthesis of complex natural products and bioactive molecules. Researchers have successfully utilized tert-butyl 7-amino derivatives to construct intricate molecular architectures, leveraging their unique reactivity and structural features. For instance, the carboxylate group can participate in various coupling reactions, enabling the construction of peptide bonds or other functionalized structures.

In terms of synthesis, the preparation of tert-butyl 7-amino-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate involves a series of carefully designed steps that highlight modern synthetic methodologies. The incorporation of the oxa and aza functionalities into the bicyclic system requires precise control over reaction conditions to ensure high yields and stereochemical integrity.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a precursor to bioactive agents with potential therapeutic applications. Its ability to undergo further functionalization makes it an attractive candidate for exploring new drug candidates in areas such as oncology, inflammation, and infectious diseases.

In conclusion, tert-butyl 7-amino-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate stands out as a valuable tool in contemporary organic chemistry and drug discovery. Its unique structure, coupled with its versatile reactivity, positions it as a key intermediate for constructing complex molecules with potential therapeutic benefits.